2-[[[4-[(2,6-Dimethyl-4-morpholinyl)sulfonyl]phenyl]-oxomethyl]amino]-3-thiophenecarboxamide

Specification

• CAS No.: 864940-80-7
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5
• IUPAC Name: 2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]thiophene-3-carboxamide
• Standard InChI: InChI=1S/C18H21N3O5S2/c1-11-9-21(10-12(2)26-11)28(24,25)14-5-3-13(4-6-14)17(23)20-18-15(16(19)22)7-8-27-18/h3-8,11-12H,9-10H2,1-2H3,(H2,19,22)(H,20,23)
• Standard InChI Key: HNMULCWIQZVHCA-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)N

Introduction

2-[[[4-[(2,6-Dimethyl-4-morpholinyl)sulfonyl]phenyl]-oxomethyl]amino]-3-thiophenecarboxamide is a complex organic compound with a unique structure that incorporates morpholine and thiophene rings. This compound is identified by the ChEBI ID CHEBI:107076 and has an average mass of 423.509 g/mol and a monoisotopic mass of 423.09226 g/mol.

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses starting from commercially available reagents. These processes typically include reactions such as sulfonation, amidation, and condensation reactions.

Biological Activity and Potential Applications

Although specific biological activity data for 2-[[[4-[(2,6-Dimethyl-4-morpholinyl)sulfonyl]phenyl]-oxomethyl]amino]-3-thiophenecarboxamide is limited, compounds with similar structures have shown promise in various therapeutic areas. For instance, morpholine-containing compounds are known for their potential in drug development due to their ability to modulate biological pathways.

Research Findings and Future Directions

Given the lack of detailed research findings specifically on this compound, future studies should focus on its synthesis, characterization, and biological evaluation. Techniques such as molecular docking and in vitro assays could provide insights into its potential therapeutic applications.